Cas no 1213331-64-6 ((2R)-2-amino-2-(2-methylquinolin-6-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(2-methylquinolin-6-yl)ethan-1-ol
• CAS No: 1213331-64-6
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5995327
• PubChem ID: 66514161
• Update Time: 2025-05-20

(2R)-2-amino-2-(2-methylquinolin-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(2-methylquinolin-6-yl)ethan-1-ol
• AKOS015928641
• EN300-1858743
• 1213331-64-6

• Inchi： 1S/C12H14N2O/c1-8-2-3-10-6-9(11(13)7-15)4-5-12(10)14-8/h2-6,11,15H,7,13H2,1H3/t11-/m0/s1
• InChI Key： WYJPKUOHOIEMQZ-NSHDSACASA-N
• SMILES： OC[C@@H](C1C=CC2C(=CC=C(C)N=2)C=1)N

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.1Ų

Additional information on (2R)-2-amino-2-(2-methylquinolin-6-yl)ethan-1-ol

Introduction to (2R)-2-amino-2-(2-methylquinolin-6-yl)ethan-1-ol (CAS No. 1213331-64-6)

(2R)-2-amino-2-(2-methylquinolin-6-yl)ethan-1-ol, also known by its CAS number 1213331-64-6, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amino alcohols, which are widely studied due to their versatile applications in drug design, material science, and catalysis. The molecule's structure is characterized by a quinoline ring system, a methyl group substitution at position 6, and an amino alcohol moiety attached at position 2. These structural features make it a valuable compound for exploring stereochemistry, bioactivity, and synthetic methodologies.

The synthesis of (2R)-2-amino-2-(2-methylquinolin-6-yl)ethan-1-ol involves multi-step organic reactions, often requiring precise control over stereochemistry to achieve the desired enantiomeric form. Recent advancements in asymmetric catalysis have enabled researchers to synthesize this compound with high enantiomeric excess, making it a promising candidate for chiral resolution studies. The quinoline core is particularly interesting due to its aromaticity and ability to participate in various π-interactions, which are crucial for molecular recognition and binding in biological systems.

One of the most notable applications of this compound is in the field of medicinal chemistry. The amino alcohol functionality is known to act as a hydrogen bond donor or acceptor, which can enhance the bioavailability and binding affinity of drug candidates. Recent studies have explored the use of (2R)-2-amino derivatives as potential leads for developing treatments against neurodegenerative diseases, such as Alzheimer's and Parkinson's. The methyl substitution at position 6 of the quinoline ring has been shown to influence the compound's lipophilicity and solubility, both of which are critical properties for drug design.

In addition to its pharmaceutical applications, CAS No. 1213331-64-6 has gained attention in materials science for its potential as a building block in supramolecular chemistry. The quinoline moiety can serve as a platform for constructing self-assembled structures, such as metallo-supramolecular complexes or π-stacked aggregates. These structures have applications in sensing, catalysis, and nanotechnology. Recent research has focused on exploiting the stereochemical properties of this compound to design chiral supramolecular systems with enhanced functionality.

The stereochemistry of (2R)-configuration plays a pivotal role in determining the compound's biological activity and physical properties. Enantiomeric excess (ee) is often critical in ensuring consistent behavior across different experimental setups. Advanced analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR), are employed to confirm the compound's structure and stereochemistry. These tools have been instrumental in validating the purity and enantiomeric composition of synthesized samples.

Looking ahead, the development of efficient synthetic routes for (2R)-amino alcohols remains an active area of research. Green chemistry principles are increasingly being integrated into these processes to minimize environmental impact while maintaining high yields and enantiomeric purity. For instance, catalytic asymmetric hydrogenation using transition metal catalysts has emerged as a sustainable method for producing this compound on a larger scale.

In conclusion, (2R)-2-amino-2-(2-methylquinolin-6-yl)ethan-1-ol (CAS No. 1213331-64-) is a versatile compound with significant potential across multiple disciplines. Its unique structure, stereochemical properties, and functional groups make it an invaluable tool for researchers in drug discovery, materials science, and catalysis. As advancements in synthetic methodologies continue to unfold, this compound is expected to play an even more prominent role in addressing complex scientific challenges.